{4-[(E)-{2-[(4-methylphenyl)carbamoyl]hydrazinylidene}methyl]phenoxy}acetic acid

• Molecular Formula: C17H17N3O4
• Molecular Weight: 327.33 g/mol
• IUPAC Name: 2-[4-[(E)-[(4-methylphenyl)carbamoylhydrazinylidene]methyl]phenoxy]acetic acid
• InChI: InChI=1S/C17H17N3O4/c1-12-2-6-14(7-3-12)19-17(23)20-18-10-13-4-8-15(9-5-13)24-11-16(21)22/h2-10H,11H2,1H3,(H,21,22)(H2,19,20,23)/b18-10+
• InChI Key: DMNDCEHVDAUQRF-VCHYOVAHSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)NC(=O)N/N=C/C2=CC=C(C=C2)OCC(=O)O
• SMILES: CC1=CC=C(C=C1)NC(=O)NN=CC2=CC=C(C=C2)OCC(=O)O

Description

{4-[(E)-{2-[(4-methylphenyl)carbamoyl]hydrazinylidene}methyl]phenoxy}acetic acid, also known as MPHPA, is a synthetic compound that has been used in scientific research for various purposes.

Mechanism of Action

The mechanism of action of {4-[(E)-{2-[(4-methylphenyl)carbamoyl]hydrazinylidene}methyl]phenoxy}acetic acid is not fully understood. However, it has been suggested that {4-[(E)-{2-[(4-methylphenyl)carbamoyl]hydrazinylidene}methyl]phenoxy}acetic acid may activate PPARα, a nuclear receptor that plays a key role in lipid metabolism, by binding to its ligand-binding domain. This activation may result in the upregulation of genes involved in lipid metabolism and the downregulation of genes involved in inflammation.
Biochemical and Physiological Effects:
{4-[(E)-{2-[(4-methylphenyl)carbamoyl]hydrazinylidene}methyl]phenoxy}acetic acid has been shown to have various biochemical and physiological effects, including the induction of apoptosis in cancer cells, the inhibition of tumor growth, the reduction of oxidative stress, and the modulation of lipid metabolism.

Advantages and Limitations for Lab Experiments

One of the advantages of using {4-[(E)-{2-[(4-methylphenyl)carbamoyl]hydrazinylidene}methyl]phenoxy}acetic acid in lab experiments is its fluorescent properties, which make it a useful tool for detecting reactive oxygen species. However, one of the limitations of using {4-[(E)-{2-[(4-methylphenyl)carbamoyl]hydrazinylidene}methyl]phenoxy}acetic acid is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the use of {4-[(E)-{2-[(4-methylphenyl)carbamoyl]hydrazinylidene}methyl]phenoxy}acetic acid in scientific research. One potential direction is the development of {4-[(E)-{2-[(4-methylphenyl)carbamoyl]hydrazinylidene}methyl]phenoxy}acetic acid-based therapies for the treatment of cancer and other diseases. Another potential direction is the use of {4-[(E)-{2-[(4-methylphenyl)carbamoyl]hydrazinylidene}methyl]phenoxy}acetic acid as a tool for studying the role of PPARα in lipid metabolism and other physiological processes. Additionally, further research is needed to fully understand the mechanism of action of {4-[(E)-{2-[(4-methylphenyl)carbamoyl]hydrazinylidene}methyl]phenoxy}acetic acid and its potential applications in various fields of research.

Synthesis Methods

{4-[(E)-{2-[(4-methylphenyl)carbamoyl]hydrazinylidene}methyl]phenoxy}acetic acid can be synthesized through a multi-step process that involves the reaction of 4-hydroxybenzyl alcohol with 4-methylphenyl isocyanate, followed by the reaction of the resulting intermediate with hydrazine hydrate. The final compound is obtained through the reaction of the intermediate with chloroacetic acid.

Scientific Research Applications

{4-[(E)-{2-[(4-methylphenyl)carbamoyl]hydrazinylidene}methyl]phenoxy}acetic acid has been used in scientific research for various purposes, including as a fluorescent probe for the detection of reactive oxygen species, as a potential anticancer agent, and as a tool for studying the role of peroxisome proliferator-activated receptor alpha (PPARα) in lipid metabolism.